Cas no 46495-66-3 (Benzene,1-chloro-2,3,5-trifluoro-4,6-diisocyanato-)

• Product Name: Benzene,1-chloro-2,3,5-trifluoro-4,6-diisocyanato-
• CAS No: 46495-66-3
• MF: C₈ClF₃N₂O₂
• MW: 248.546010971069
• CID: 332594
• PubChem ID: 3016457
• Update Time: 2025-04-19

Benzene,1-chloro-2,3,5-trifluoro-4,6-diisocyanato- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-chloro-2,3,5-trifluoro-4,6-diisocyanato-
• 1-chloro-2,3,5-trifluoro-4,6-diisocyanatobenzene
• 46495-66-3
• DTXSID40196855
• EINECS 256-271-2
• 6-chloro-2,4,5-trifluoro-1,3-phenylene diisocyanate
• NS00058122
• SCHEMBL1627559

• Inchi： 1S/C8ClF3N2O2/c9-3-4(10)5(11)8(14-2-16)6(12)7(3)13-1-15
• InChI Key： RDSWPXZXPBCUPU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(=C(C(=C1N=C=O)F)N=C=O)F)F

Computed Properties

• Exact Mass: 247.9600394g/mol
• Monoisotopic Mass: 247.9600394g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 58.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes